N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide

• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol
• IUPAC Name: N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide
• InChI: InChI=1S/C16H25NO/c1-12(2)16(13(3)4)17-15(18)11-10-14-8-6-5-7-9-14/h5-9,12-13,16H,10-11H2,1-4H3,(H,17,18)
• InChI Key: SDKAJOCXXJWLEA-UHFFFAOYSA-N
• SMILES: CC(C)C(C(C)C)NC(=O)CCC1=CC=CC=C1

Description

N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide, also known as DMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DMPA belongs to the class of compounds known as fatty acid amides and is structurally similar to endocannabinoids, which are known to modulate a variety of physiological processes.

Mechanism of Action

N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide is believed to exert its effects by binding to and activating the cannabinoid receptor type 2 (CB2), which is primarily expressed in immune cells and is involved in the regulation of inflammation. N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide has also been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids.
Biochemical and Physiological Effects:
Studies have shown that N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide can modulate a variety of physiological processes, including pain perception, inflammation, and immune function. N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide has been shown to reduce pain in animal models of neuropathic pain and inflammatory pain. Additionally, N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide has been shown to reduce inflammation in models of acute and chronic inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide in lab experiments is its ability to selectively activate CB2 receptors, which may reduce the risk of unwanted side effects associated with the activation of CB1 receptors. However, one limitation of using N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide is its relatively low potency compared to other CB2 receptor agonists, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide. One area of interest is the development of more potent and selective CB2 receptor agonists based on the structure of N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide. Another area of interest is the investigation of the potential therapeutic applications of N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide in neurological disorders, such as multiple sclerosis and Alzheimer's disease. Additionally, further research is needed to better understand the mechanisms underlying the effects of N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide on pain perception and inflammation.

Synthesis Methods

N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide can be synthesized using a variety of methods, including the reaction of 2,4-dimethylvaleryl chloride with phenylalanine methyl ester, followed by reduction with lithium aluminum hydride. Another method involves the reaction of 2,4-dimethylvaleryl chloride with phenylalanine, followed by amidation with ammonia.

Scientific Research Applications

N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide has been studied for its potential therapeutic applications in a variety of areas, including pain management, inflammation, and neurological disorders. Studies have shown that N-(2,4-dimethylpentan-3-yl)-3-phenylpropanamide can modulate the activity of the endocannabinoid system, which is involved in the regulation of pain, inflammation, and other physiological processes.